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Compound of Interest

Compound Name: 2,7-Dimethylphenazine

Cat. No.: B15491785 Get Quote

IUPAC Name: 2,7-dimethylphenazine CAS Number: 3236-92-8

This technical guide provides a comprehensive overview of 2,7-Dimethylphenazine, a

heterocyclic aromatic compound. The information is curated for researchers, scientists, and

professionals involved in drug development and related fields. This document details its

chemical and physical properties, and discusses the broader context of the phenazine class of

compounds in terms of synthesis and biological significance.

Physicochemical Properties
2,7-Dimethylphenazine is a solid organic compound with the molecular formula C₁₄H₁₂N₂.[1]

Its properties are summarized in the table below. This data is primarily based on computational

models, which are useful for predictive analysis in research and development.
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Property Value Source

Molecular Formula C₁₄H₁₂N₂ PubChem[1]

Molecular Weight 208.26 g/mol PubChem[1]

IUPAC Name 2,7-dimethylphenazine PubChem[1]

CAS Number 3236-92-8 PubChem[1]

Canonical SMILES
CC1=CC2=C(C=C1)N=C3C=C

(C=CC3=N2)C
PubChem[1]

InChI

InChI=1S/C14H12N2/c1-9-3-5-

11-13(7-9)15-12-6-4-10(2)8-

14(12)16-11/h3-8H,1-2H3

PubChem[1]

InChIKey
YLJWIUXNOHWCTK-

UHFFFAOYSA-N
PubChem[1]

XLogP3-AA (Computed) 3.4 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 0 PubChem[1]

Exact Mass 208.100048391 Da PubChem[1]

Monoisotopic Mass 208.100048391 Da PubChem[1]

Topological Polar Surface Area 25.8 Å² PubChem[1]

Heavy Atom Count 16 PubChem[1]

Synthesis of Phenazine Derivatives: A General
Overview
The synthesis of phenazine derivatives is a well-established area of organic chemistry. One of

the classical methods for preparing phenazines is the Wohl-Aue reaction.[2] This reaction
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typically involves the condensation of an aromatic amine with a nitroaromatic compound in the

presence of a base.

While a specific, detailed experimental protocol for the synthesis of 2,7-Dimethylphenazine is

not readily available in the reviewed literature, the general principles of the Wohl-Aue reaction

can be applied. The logical workflow for such a synthesis is outlined below.

General Workflow for Phenazine Synthesis (Wohl-Aue Reaction)
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A generalized workflow for the synthesis of phenazine derivatives.

Modern synthetic approaches to phenazine derivatives have expanded to include methods

such as palladium-catalyzed cross-coupling reactions and iron-catalyzed intramolecular ring-

closing C-H amination.[3][4] These methods can offer improved yields and regioselectivity for

the synthesis of unsymmetrically substituted phenazines.[4]

Biological and Pharmacological Context of
Phenazines
Phenazine natural products are a large class of nitrogen-containing heterocyclic compounds

produced by various microorganisms.[5][6] These compounds and their synthetic analogs are

of significant interest to the scientific community due to their broad spectrum of biological

activities.[5][7][8]

The core phenazine structure is a versatile scaffold that has been shown to exhibit a range of

pharmacological properties, including:

Antimicrobial Activity: Many phenazine derivatives have demonstrated potent activity against

a wide range of bacteria and fungi.[5][6] Phenazine-1-carboxylic acid, for example, has been

developed into a commercial biopesticide.[6]
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Anticancer Activity: Certain phenazines have shown cytotoxic effects against various cancer

cell lines.[5][6] The proposed mechanisms of action include the inhibition of topoisomerase I

and II and the stabilization of DNA cleavage complexes.[5]

Antiparasitic and Other Activities: The biological activities of phenazines also extend to

antiparasitic, neuroprotective, and anti-inflammatory effects.[5]

The biological activity of a specific phenazine derivative is highly dependent on the nature and

position of the substituents on the phenazine ring.[5][6] For instance, the introduction of

halogenated or amino groups can significantly modulate the antimicrobial or anticancer

potency.[5]

The general mechanism by which many phenazine compounds are thought to exert their

biological effects is through their redox activity. They can participate in electron transfer

reactions, leading to the generation of reactive oxygen species (ROS), which can induce

cellular damage.

Generalized Mechanism of Action for Redox-Active Phenazines
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A simplified diagram illustrating the redox cycling of phenazines.

While the broader class of phenazines has been extensively studied, specific experimental

data on the biological activity of 2,7-Dimethylphenazine is limited in the currently available

literature. Further research, including in vitro screening and mechanistic studies, would be

necessary to fully elucidate its potential as a pharmacologically active agent.

Applications in Materials Science
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Beyond their biological activities, phenazine derivatives are also being explored for their

applications in materials science, particularly in the field of organic electronics.[9][10] Their

planar, aromatic structure and redox properties make them suitable candidates for use as

organic semiconductors in devices such as organic light-emitting diodes (OLEDs) and organic

field-effect transistors (OFETs). The specific electronic properties of phenazine-based materials

can be tuned through chemical modification of the phenazine core.

Conclusion
2,7-Dimethylphenazine is a well-defined chemical entity with established physicochemical

properties. While specific experimental data on its synthesis and biological activity are not

extensively documented in readily accessible literature, the broader family of phenazine

compounds provides a rich context for its potential applications. The diverse pharmacological

activities and interesting electronic properties of the phenazine scaffold suggest that 2,7-
Dimethylphenazine and its derivatives could be valuable targets for future research in drug

discovery and materials science. Further experimental investigation is warranted to fully

characterize this compound and explore its potential uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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